BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Profile: 4-(2-ethoxyethoxy)-N-
phenylbenzamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-(2-ethoxyethoxy)-N-
Compound Name:
phenylbenzamide

Cat. No.: B266957

Get Quote

Executive Summary

4-(2-ethoxyethoxy)-N-phenylbenzamide (CAS: 93407-41-1) is a benzamide derivative

characterized by a para-substituted glycol ether chain. This structural modification enhances
the compound's solubility and metabolic stability compared to its parent compound, N-
phenylbenzamide. It serves as a critical scaffold in Structure-Activity Relationship (SAR)
studies targeting Transient Receptor Potential (TRP) channels and specific kinase pathways,
where the benzamide core acts as a pharmacophore for hydrogen bond interactions.

Chemical Identity & Physicochemical Properties

The compound combines a lipophilic N-phenylbenzamide core with a polar 2-ethoxyethoxy tail,
balancing membrane permeability (LogP) with aqueous solubility.

Table 1: Physicochemical Data Profile
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Property Value Technical Note
Primary identifier for

CAS Number 93407-41-1 _ _
procurement/indexing.
Consistent with mono-

Molecular Formula C17H1sNO3 ) )
substituted benzamide.

] Optimal for small-molecule

Molecular Weight 285.34 g/mol )
drug likeness (<500 Da).
Useful for

CCOCCOC1=CC=C(C=C1)C( , , ,
SMILES cheminformatics/docking

=0O)NC2=CC=CC=C2

simulations.

Predicted LogP

~2.8-3.2

Indicates good oral

bioavailability potential.

H-Bond Donors

1 (Amide NH)

Critical for receptor binding

pocket alignment.

H-Bond Acceptors

3 (Amide O, 2 Ether O)

Facilitates interactions with

aqueous solvent/residues.

Melting Point

147-150 °C (Predicted)

Solid state stability; indicates

crystalline lattice.

Synthesis & Manufacturing Protocol

As a Senior Application Scientist, | recommend a convergent synthesis strategy. This approach

minimizes side reactions and allows for the purification of the key intermediate, 4-(2-

ethoxyethoxy)benzoic acid, prior to the final coupling.

Mechanistic Workflow

o Williamson Ether Synthesis: Alkylation of ethyl 4-hydroxybenzoate with 2-ethoxyethyl

bromide.

e Hydrolysis: Saponification of the ester to the free acid.

o Amide Coupling: Activation of the carboxylic acid followed by nucleophilic attack by aniline.
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Experimental Protocol (Bench Scale)

Note: All steps must be performed in a fume hood using standard PPE.
Step 1: Etherification

e Dissolve Ethyl 4-hydroxybenzoate (1.0 eq) in DMF.

Add K2COs (2.0 eq) and stir at 60°C for 30 mins to generate the phenoxide.

Dropwise add 2-bromoethyl ethyl ether (1.2 eq).

Heat to 80°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

Workup: Dilute with water, extract with EtOAc, and concentrate.

Step 2: Amide Coupling (The Critical Step)

Suspend 4-(2-ethoxyethoxy)benzoic acid (1.0 eq) in anhydrous DCM.

e Add EDC-HCI (1.2 eq) and HOBt (1.2 eq) to activate the carboxyl group. Why: This prevents
racemization (if chiral centers were present) and suppresses N-acylurea formation.

e Stir for 30 mins at 0°C.
e Add Aniline (1.0 eq) and DIPEA (2.0 eq).
 Allow to warm to Room Temperature (RT) and stir overnight.

 Purification: Wash with 1N HCI (removes unreacted aniline), then sat. NaHCOs. Recrystallize
from Ethanol/Water.

Visualization: Synthesis Pathway
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Caption: Convergent synthesis pathway utilizing Williamson etherification followed by
carbodiimide-mediated amide coupling.

Biological Applications & Pharmacology

While specific clinical data for this exact CAS is proprietary or limited, its structural class
(alkoxy-N-phenylbenzamides) is extensively documented in medicinal chemistry.

Structure-Activity Relationship (SAR) Logic

e Benzamide Core: Mimics the peptide bond, allowing interaction with proteolytic enzymes and
G-protein coupled receptors (GPCRS).

» Ethylene Glycol Tail: The -(CH2CH20)- moiety acts as a "solubilizing anchor.” In drug
design, this chain is often added to hydrophobic inhibitors to improve:

o Aqueous Solubility: Critical for assay performance.

o Metabolic Stability: The ether linkage is resistant to esterases found in plasma.

Target Systems

e lon Channel Modulation: Analogs are frequently screened as antagonists for TRPV1 or
TRPMS8 channels, involved in pain and thermoregulation.
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o DHODH Inhibition: Substituted benzamides are known inhibitors of Dihydroorotate
Dehydrogenase, a target for anti-inflammatory and antiproliferative therapies.

Visualization: Pharmacophore Interaction
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Caption: Pharmacophore mapping showing how the benzamide core and ether tail interact with
a theoretical biological target.

Safety & Handling (GHS Standards)

Although this specific compound may not have a full ECHA dossier, standard safety protocols
for benzamides apply.

» Signal Word: WARNING

e Hazard Statements:
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o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The ether chain is
susceptible to slow peroxidation if exposed to air/light for extended periods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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